7-Hydroxy-6-methyl-1-indanone

• IUPAC Name: 7-hydroxy-6-methyl-2,3-dihydroinden-1-one
• InChI: InChI=1S/C10H10O2/c1-6-2-3-7-4-5-8(11)9(7)10(6)12/h2-3,12H,4-5H2,1H3
• InChI Key: ZASCFLVTYFAIBI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(CCC2=O)C=C1)O
• Molecular Formula: C10H10O2
• DSSTOX Substance ID: DTXSID70300221
• Molecular Weight: 162.18 g/mol
• CAS RN: 68293-31-2

Description

7-Hydroxy-6-methyl-1-indanone is a technical grade compound with the empirical formula C10H10O2. It has a molecular weight of 162.19.

Synthesis Analysis

The synthesis of 1-indanones, including 7-Hydroxy-6-methyl-1-indanone, has been extensively studied. More than 100 synthetic methods have been performed, utilizing carboxylic acids, esters, diesters, acid chlorides, ketones, alkynes, alcohols, etc., as starting materials. For instance, 7-methyl substituted 1-indanone has been synthesized utilizing 1,3-pentadiene and 2-cyclopentenone as starting compounds.

Molecular Structure Analysis

The molecular structure of 7-Hydroxy-6-methyl-1-indanone is represented by the SMILES string Cc1ccc2CCC(=O)c2c1O. This indicates that the compound contains a benzene ring fused with a five-membered ring, which includes a carbonyl group and a hydroxyl group.

Chemical Reactions Analysis

The Nazarov reaction, which employs α,β-unsaturated ketones as substrates and is carried out in the presence of Brønsted or Lewis acids, is commonly used in the synthesis of 1-indanones. Additionally, 7-methyl substituted 1-indanone has been obtained in the Diels–Alder reaction.

Physical And Chemical Properties Analysis

7-Hydroxy-6-methyl-1-indanone is a solid at room temperature. It has a melting point range of 76-84 °C.

Scientific Research Applications

• Organic Synthesis

  • 7-Hydroxy-6-methyl-1-indanone is used as a building block in organic synthesis.
  • It’s also used as a starting material for the synthesis of branched alkyl indanes (BINs).

• Pharmaceuticals and Agrochemicals

  • This compound is used as a starting material for the preparation of pharmaceuticals and agrochemicals.

• Synthesis of 1-Indanones

  • 1-Indanones, which include 7-Hydroxy-6-methyl-1-indanone, have been successfully prepared by means of three different non-conventional techniques, namely microwaves, high-intensity ultrasound and a Q-tube™ reactor.
  • A library of differently substituted 1-indanones has been prepared via one-pot intramolecular Friedel-Crafts acylation.

• Cancer Research

  • Related compound 6-Hydroxy-1-indanone can be used in the synthesis of 1,4-dihydroindeno [1,2- c ]pyrazoles, which can act like potent CHK-1 inhibitors, thereby inhibiting the growth of cancer cells.

• Antiviral and Antibacterial Agents

  • 1-Indanone derivatives have shown potential as antiviral and antibacterial agents.

• Alzheimer’s Disease Treatment

  • Some 1-indanone derivatives are used in the treatment of Alzheimer’s disease.

• Cardiovascular Drugs

  • Certain 1-indanone derivatives are used as cardiovascular drugs.

• Insecticides, Fungicides, Herbicides

  • 1-Indanone derivatives can be used as insecticides, fungicides, and herbicides.

• Hepatitis C Treatment

  • Some 1-indanone derivatives are used in the treatment of hepatitis C, where they inhibit HCV replication.

• Laser Dyes, Probe Sensors, and Molecular Devices

  • 7-Hydroxy-1-indanone and its derivatives have applications as laser dyes, probe sensors, and molecular devices.

• Annulations involving 1-indanones

  • Indanones are prominent motifs found in a number of natural products and pharmaceuticals. Particularly, 1-indanones occupy an important niche in the chemical landscape due to their easy accessibility and versatile reactivity.
  • In the past few years, significant advancement has been achieved regarding cyclization of the 1-indanone core. This has led to the construction of fused- and spirocyclic frameworks.
  • Several reactions provide biologically relevant compounds and natural products, such as plecarpenene/plecarpenone, swinhoeisterol A, cephanolides A–D, diptoindonesin G and atlanticone C.

• Synthesis of 1,4-dihydroindeno [1,2- c ]pyrazoles

  • 7-Hydroxy-6-methyl-1-indanone can be used in the synthesis of 1,4-dihydroindeno [1,2- c ]pyrazoles. These compounds can act like potent CHK-1 inhibitors, thereby inhibiting the growth of cancer cells.

• Laser Dyes, Probe Sensors, and Molecular Devices

  • 7-Hydroxy-1-indanone and its derivatives have applications as laser dyes, probe sensors, and molecular devices.

Safety And Hazards

The compound is classified as Acute Tox. 4 Oral, Eye Irrit. 2, Skin Irrit. 2, and STOT SE 3. It has hazard statements H302, H315, H319, and H335. The precautionary statements include P261, P264, P270, P301 + P312, P302 + P352, and P305 + P351 + P338.

Citations

Novel multifunctional iron chelators of the aroyl nicotinoyl hydrazone class that markedly enhance cellular NAD+/NADH ratios

Z Wu, D Palanimuthu, N Braidy… - British Journal of …, 2020 - Wiley Online Library

… hydrazone (AcNH2), 5′-bromo-2′-hydroxypropionylphenone nicotinoyl hydrazone (PrNH1), 7-hydroxy-1-indanone nicotinoyl hydrazone (InNH1), 7-hydroxy-6-methyl-1-indanone …

Number of citations: 7 bpspubs.onlinelibrary.wiley.com